4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide

• IUPAC Name: 4-(3-methylphenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C25H24N2O4S/c1-16-8-7-9-17(12-16)19-15-32-24(22(19)27-10-5-6-11-27)25(28)26-18-13-20(29-2)23(31-4)21(14-18)30-3/h5-15H,1-4H3,(H,26,28)
• InChI Key: XJOLTBIYJRNPLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol
• CAS No.: 1105246-31-8

Description

4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Dearomatising Rearrangements

One application in scientific research is the dearomatising rearrangement of thiophene carboxamides. Thiophene-3-carboxamides with certain substituents undergo dearomatising cyclisation, leading to the transformation into pyrrolinones, azepinones, or partially saturated azepinothiophenes (Clayden et al., 2004).

Heterocyclic Synthesis

Thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis. The synthesis of Benzo[b]thiophen-2-yl-hydrazonoesters, and their reactivity toward various nitrogen nucleophiles, produces diverse derivatives including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives (Mohareb et al., 2004).

Crystal Structure Analysis

The compound has been used in crystal structure analysis. Synthesis of a related compound and its crystal structure determination was conducted using single crystal X-ray diffraction studies, which is crucial in understanding molecular interactions and stability (Prabhuswamy et al., 2016).

Polyamide and Polyimide Synthesis

This compound is relevant in the synthesis and characterization of polyamides and poly(amide-imide)s. It plays a role in the preparation of these polymers which have applications in materials science due to their thermal stability and solubility properties (Saxena et al., 2003).

Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives

The compound's derivatives are useful in the preparation of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives. These derivatives have potential applications in pharmaceutical and material sciences due to their unique structural and chemical properties (El-Meligie et al., 2020).

Anticonvulsant Enaminones

Studies on the crystal structures of anticonvulsant enaminones, which include derivatives of thiophene carboxamides, contribute to the understanding of molecular interactions and properties relevant to pharmaceutical applications (Kubicki et al., 2000).